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Compound of Interest

Compound Name: Isophthalate

Cat. No.: B1238265 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Dimethyl Isophthalate (DMIP), a significant organic compound with applications ranging from a

plasticizer in polymer manufacturing to an intermediate in organic synthesis.[1][2][3][4] This

document consolidates key quantitative data, details relevant experimental methodologies, and

presents logical and experimental workflows to support research and development activities.

Core Physical Properties
Dimethyl isophthalate is the dimethyl ester of isophthalic acid.[3] At room temperature, it exists

as a white to off-white solid, often in the form of flakes or a crystalline powder.[1][2][5] It is

characterized as a colorless, lightfast liquid with a faint aromatic odor in some forms and is

stable under normal storage conditions.[2][6]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of dimethyl

isophthalate, compiled from various reputable sources.
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Property Value Conditions Source(s)

Molecular Formula C₁₀H₁₀O₄ - [3][5][7][8]

Molecular Weight 194.18 g/mol - [7][9][10]

Melting Point 64 - 68 °C lit. [1][6][7][10]

67.5 °C - [9][11]

Boiling Point 282 °C - [7][9][11]

124 °C at 12 mmHg [1][6][12]

Density 1.194 g/cm³ at 20 °C [5][9][11]

1.1477 g/cm³ - [1][6][12]

Vapor Pressure 9.63 x 10⁻³ mmHg at 25 °C (estimated) [6]

93.7 mmHg at 208 °C [1][5][10]

Vapor Density 6.8 vs. air [1][6][10]

Flash Point 138 °C (280.4 °F) Closed cup [5][9]

173 °C (343.4 °F) Closed cup [7][10]

Refractive Index 1.5168 at 20 °C/D [9]

Water Solubility Insoluble (0.29 g/L) - [1][5]

290 mg/L
Temperature not

specified
[2][9]

Solubility in other

Solvents
Soluble Methanol, Ethanol [1][2]

Slightly Soluble Alcohol, Chloroform [6][9]

Log P (Octanol/Water

Partition Coefficient)
2.1 at 20 °C [1]

Experimental Protocols
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The determination of physical properties is fundamental to chemical characterization. The

following sections describe generalized, standard laboratory protocols for measuring key

properties of solid compounds like dimethyl isophthalate.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity. A sharp melting range (0.5-1.0°C) is

characteristic of a pure compound, whereas impurities typically depress the melting point and

broaden the range.[13]

Methodology:

Sample Preparation: A small amount of dry, crystalline dimethyl isophthalate is finely

powdered. The open end of a capillary tube is pushed into the powder. The tube is then

tapped gently on a hard surface to pack the sample into the closed end, aiming for a sample

height of 1-2 mm.[13]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[13] This assembly is then placed in a heating apparatus,

commonly a Thiele tube filled with mineral oil or a digital melting point apparatus.

Heating and Observation: The apparatus is heated slowly and steadily. The oil in the Thiele

tube should be stirred continuously to ensure uniform temperature distribution.[13]

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the entire solid sample has completely liquefied. The melting

point is reported as the range T₁ - T₂. For accurate results, the heating rate should be very

slow near the expected melting point.

Boiling Point Determination (Microscale/Thiele Tube
Method)
This method is suitable for determining the boiling point of small quantities of a liquid. Since

dimethyl isophthalate is a solid at room temperature, it would first need to be melted.
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Methodology:

Sample Preparation: Approximately 0.25-0.5 mL of the sample is placed into a small test

tube or a Durham tube.[14]

Apparatus Setup: The sample tube is attached to a thermometer with a rubber band, aligning

the bottom of the tube with the thermometer bulb. A capillary tube (the same type used for

melting points) is inserted into the sample with its open end down.[14]

Heating: The entire assembly is placed in a Thiele tube containing heating oil, which is then

gently heated. As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles.[14]

Observation and Data Recording: Heating continues until a rapid and continuous stream of

bubbles emerges from the capillary tube. At this point, the heat source is removed. The liquid

begins to cool. The boiling point is the temperature at which the stream of bubbles stops and

the liquid just begins to enter the capillary tube.[14] This temperature corresponds to the

point where the external atmospheric pressure equals the vapor pressure of the substance.

Visualizations: Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate key relationships and

experimental workflows relevant to the physical characterization of dimethyl isophthalate.

Diagram 1: Core Physical Properties of Dimethyl Isophthalate
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Caption: Diagram 1: Core Physical Properties of Dimethyl Isophthalate.

Diagram 2: Experimental Workflow for Melting Point Determination
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Caption: Diagram 2: Experimental Workflow for Melting Point Determination.
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Diagram 3: Workflow for Boiling Point Determination (Thiele Tube)
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Caption: Diagram 3: Workflow for Boiling Point Determination (Thiele Tube).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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